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Compound of Interest

Compound Name: 1-lodopentane

Cat. No.: B145852

An In-depth Technical Guide to the Safety Data Sheet of 1-lodopentane

This guide provides a comprehensive overview of the safety information for 1-lodopentane
(CAS No. 628-17-1), tailored for researchers, scientists, and professionals in drug
development. The following sections detail the compound's properties, hazards, and the
necessary protocols for safe handling, emergency procedures, and disposal.

Quantitative Data Summary

The physical and chemical properties of 1-lodopentane are summarized below, providing key
data points for laboratory and industrial applications.

Physical and Chemical Properties
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Property Value Source
Molecular Formula C5H11l [1112113114]
Molecular Weight 198.05 g/mol [1][4]5]16]
Colorless to pale yellow or light
Appearance o [1112][31[5]
red liquid
Gasoline-like / Petroleum
Odor o [11I7]
distillates
Boiling Point 154-157 °C [1][2]
Melting Point -85.6 °C t0 -86 °C [2][8]
Density 1.510 - 1.517 g/cm3 at 25 °C [11[2]
Vapor Density 6.83 [1]
Vapor Pressure 3.65 - 4.39 mmHg at 25 °C [2][5]
_ 43 °C-51°C(109.4 °F - 124
Flash Point R) [1112]191[1.0]
Water Solubility Insoluble [2][97[11]
Refractive Index n20/D 1.495 [2]

Hazard and Safety Information
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Parameter Value Source
Flammable Liquid, Category 3;
Skin Irritation, Category 2; Eye

GHS Hazard Class Irritation, Category 2; Specific [51617111]
target organ toxicity - single
exposure, Category 3

UN Number 1993 [2][9]

Transport Hazard Class 3 [11]

Packing Group 1] [2][11]

] Health: 2, Flammaubility: 2,
NFPA Rating [1][10]

Instability/Reactivity: 0

Hazard Identification and Classification

1-lodopentane is classified as a flammable liquid and vapor that causes skin and serious eye

irritation, and may cause respiratory irritation.[5][7][10][11][12] The Globally Harmonized

System (GHS) provides a standardized framework for communicating these hazards.
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GHS Communication Elements

1-lodopentane Hazards
[Signal Word: Warninga Pictograms

H226: Flammable liquid and vapor

v

Flammable

E Irritant

H335: May cause respiratory irritation

H315: Causes skin irritation

H319: Causes serious eye irritation

Click to download full resolution via product page
Caption: GHS Hazard Communication for 1-lodopentane.

Experimental and Safety Protocols

Detailed methodologies for handling and emergency situations are critical for ensuring
laboratory safety.

First Aid Measures Protocol

In case of exposure, the following first aid protocols should be immediately implemented.[1][10]
[13] Medical advice should be sought for any persisting symptoms.[1][9]

e Eye Contact:
o Immediately flush eyes with plenty of water for at least 15 minutes.[1][13]

o Occasionally lift the upper and lower eyelids to ensure thorough rinsing.[1][13]
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o If present, remove contact lenses if it is easy to do so0.[9][12]

o Seek medical attention if irritation persists.[1][9]

¢ Skin Contact:

o

Take off immediately all contaminated clothing.[9][12]

[¢]

Flush skin with plenty of soap and water for at least 15 minutes.[1][10][13]

[¢]

Wash contaminated clothing before reuse.[1]

[e]

Get medical advice if skin irritation occurs or persists.[1][9]

e Inhalation:

o Remove the victim from the source of exposure to fresh air immediately.[1][10]

o If the person is not breathing, provide artificial respiration.[1][10]

o If breathing is difficult, administer oxygen.[1]

o Keep the person warm and at rest and call a poison center or doctor if you feel unwell.[9]
[14]

e Ingestion:

o Do NOT induce vomiting.[1][10][13]

o If the person is conscious and alert, rinse their mouth with water and have them drink 2-4
cupfuls of water or milk.[1][13]

o Never give anything by mouth to an unconscious person.[10]

o Seek immediate medical attention.[1][14]
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Caption: First Aid Workflow for 1-lodopentane Exposure.

Accidental Release Measures (Spill Protocol)

Proper containment and cleanup are essential to mitigate the risks associated with a spill.

o Ensure Personal Protection: Wear appropriate personal protective equipment (PPE),

including gloves, safety goggles, and respiratory protection.[1][9]

» Ventilate Area: Ensure adequate ventilation.[1][9]

+ Eliminate Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot

surfaces) and use non-sparking, explosion-proof equipment.[1][9][13]
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o Containment: Prevent further leakage or spillage if it is safe to do so. Avoid runoff into storm
sewers and ditches.[1][13]

e Absorption: Absorb the spill with an inert material such as sand, earth, or vermiculite.[1][13]

¢ Collection and Disposal: Collect the absorbed material and place it into a suitable, closed
container for disposal.[9][13] Dispose of the waste in an approved waste disposal plant.[9]
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Caption: Spill Response Workflow for 1-lodopentane.

Firefighting Measures Protocol
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1-lodopentane is a flammable liquid, and its vapors can form explosive mixtures with air.[1][9]
Vapors may travel to a source of ignition and flash back.[1][9]

e Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[9][10][13] Water mist or spray can be used to cool closed containers.

[11°]

o Unsuitable Extinguishing Media: Do not use a straight stream of water, as it may be
ineffective.[1]

o Specific Hazards: Containers may explode when heated.[1][9] During a fire, irritating and
highly toxic gases such as carbon monoxide, carbon dioxide, and hydrogen iodide may be
generated.[1][9][13]

» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other
positive pressure mode.[1][9][13]

Firefighting Logic for 1-lodopentane

Fire Involving 1-lodopentane
Extinguishing Media sociated Hazards -
Required PPE
Water Spray Vapors may form explosive mixtures
Suitable Cco2 Unsuitable SR EEGs Containers may explode when heated Full Protective Gear
Dry Chemical Straight Water Stream P Hazardous Combustion Products: Self-Contained Breathing Apparatus (SCBA)

CO, CO2, Hydrogen lodide

Alcohol-Resistant Foam

Click to download full resolution via product page

Caption: Firefighting Logic for 1-lodopentane.

Handling and Storage
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e Handling: Use with adequate, explosion-proof ventilation.[1][13] Ground and bond containers
when transferring material.[1][13] Use only non-sparking tools.[1][9] Avoid contact with eyes,
skin, and clothing, and avoid ingestion and inhalation.[1][9] Keep away from open flames, hot
surfaces, and other sources of ignition.[1][9]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated
as a flammables area.[1][13] Keep away from heat, sparks, and flame.[1] The material is
light-sensitive and should be stored in a dark place.[10][11][15] Incompatible with strong
oxidizing agents and strong bases.[1][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. 1-lodopentane [chembk.com]

. CAS 628-17-1: 1-lodopentane | CymitQuimica [cymitquimica.com]

. scbt.com [scbt.com]

. 1-lodopentane | C5H11I | CID 12335 - PubChem [pubchem.ncbi.nim.nih.gov]
. 1-lodopentane 98 628-17-1 [sigmaaldrich.com]

. assets.thermofisher.cn [assets.thermofisher.cn]

. 1-lodopentane - Safety Data Sheet [chemicalbook.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. fishersci.com [fishersci.com]
¢ 10. chemicalbook.com [chemicalbook.com]

e 11. 1-lodopentane, 98%, stab with copper 500 g | Buy Online | Thermo Scientific Chemicals |
Fisher Scientific [fishersci.com]

e 12. 1-lodopentane SDS - Download & Subscribe for Updates [sdsmanager.com]

e 13. 1-lodopentane(628-17-1)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://pim-resources.coleparmer.com/sds/41897.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6428237_EN.htm
https://pim-resources.coleparmer.com/sds/41897.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6428237_EN.htm
https://pim-resources.coleparmer.com/sds/41897.pdf
https://www.fishersci.com/store/msds?partNumber=AC412475000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/41897.pdf
https://www.fishersci.com/store/msds?partNumber=AC412475000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/41897.pdf
https://www.fishersci.com/store/msds?partNumber=AC412475000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/41897.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6428237_EN.htm
https://pim-resources.coleparmer.com/sds/41897.pdf
https://www.chemicalbook.com/msds/1-iodopentane.pdf
https://www.fishersci.com/shop/products/1-iodopentane-98-stab-copper-thermo-scientific/AAB2078136
https://www.fishersci.com/store/msds?partNumber=AC412461000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/41897.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6428237_EN.htm
https://www.benchchem.com/product/b145852?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/41897.pdf
https://www.chembk.com/en/chem/1-Iodopentane
https://cymitquimica.com/cas/628-17-1/
https://www.scbt.com/p/1-iodopentane-628-17-1
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodopentane
https://www.sigmaaldrich.com/US/en/product/aldrich/241946
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB20781&PLANT=d__ALF
https://www.chemicalbook.com/msds/1-iodopentane.htm
https://www.fishersci.com/store/msds?partNumber=AC412475000&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-iodopentane.pdf
https://www.fishersci.com/shop/products/1-iodopentane-98-stab-copper-thermo-scientific/AAB2078136
https://www.fishersci.com/shop/products/1-iodopentane-98-stab-copper-thermo-scientific/AAB2078136
https://sdsmanager.com/safety-data-sheet/sigma-aldrich-inc-1-iodopentane-en/
https://m.chemicalbook.com/ProductMSDSDetailCB6428237_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB6428237_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 14. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
e 15. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [1-lodopentane safety data sheet (SDS) information].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145852#1-iodopentane-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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